Cas no 1019561-15-9 (3-{(Prop-2-en-1-yl)aminomethyl}benzonitrile)

• Product Name: 3-{(Prop-2-en-1-yl)aminomethyl}benzonitrile
• CAS No: 1019561-15-9
• MF: C₁₁H₁₂N₂
• MW: 172.226382255554
• CID: 4567862
• Update Time: 2025-10-30

3-{(Prop-2-en-1-yl)aminomethyl}benzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-[(prop-2-en-1-ylamino)methyl]benzonitrile
• 3-{(Prop-2-en-1-yl)aminomethyl}benzonitrile

• Inchi： 1S/C11H12N2/c1-2-6-13-9-11-5-3-4-10(7-11)8-12/h2-5,7,13H,1,6,9H2
• InChI Key： APXXCLRLVMXMRK-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC=CC(CNCC=C)=C1

Computed Properties

• Exact Mass: 172.100048g/mol
• Monoisotopic Mass: 172.100048g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 172.23g/mol
• XLogP3: 1.7
• Topological Polar Surface Area: 35.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 3-{(Prop-2-en-1-yl)aminomethyl}benzonitrile

Recent Advances in the Study of 1019561-15-9 and 3-{(Prop-2-en-1-yl)aminomethyl}benzonitrile in Chemical Biology and Pharmaceutical Research

The compound 1019561-15-9 and its derivative, 3-{(Prop-2-en-1-yl)aminomethyl}benzonitrile, have recently garnered significant attention in the field of chemical biology and pharmaceutical research. These molecules are being explored for their potential applications in drug discovery, particularly in the development of novel therapeutic agents targeting various diseases. This research brief aims to provide an overview of the latest findings related to these compounds, highlighting their chemical properties, biological activities, and potential therapeutic applications.

Recent studies have focused on the synthesis and characterization of 3-{(Prop-2-en-1-yl)aminomethyl}benzonitrile, a derivative of 1019561-15-9. This compound has shown promising results in preclinical studies, particularly in its ability to modulate specific biological pathways. Researchers have employed advanced spectroscopic techniques, such as NMR and mass spectrometry, to elucidate its structural features and confirm its purity. Additionally, computational modeling has been utilized to predict its binding affinity to various biological targets, providing insights into its mechanism of action.

In vitro and in vivo studies have demonstrated that 3-{(Prop-2-en-1-yl)aminomethyl}benzonitrile exhibits significant bioactivity, including anti-inflammatory and anti-proliferative effects. These findings suggest its potential utility in treating conditions such as cancer and chronic inflammatory diseases. Furthermore, the compound's favorable pharmacokinetic profile, including its stability and bioavailability, has been a key focus of recent investigations. Researchers are optimistic about its potential to be developed into a clinically viable drug candidate.

Despite these promising results, challenges remain in the development of 3-{(Prop-2-en-1-yl)aminomethyl}benzonitrile as a therapeutic agent. Issues such as toxicity, selectivity, and scalability of synthesis need to be addressed in future studies. Ongoing research is also exploring the possibility of structural modifications to enhance its efficacy and reduce potential side effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, the study of 1019561-15-9 and its derivative, 3-{(Prop-2-en-1-yl)aminomethyl}benzonitrile, represents a promising avenue in chemical biology and pharmaceutical research. The latest findings underscore their potential as novel therapeutic agents, while also highlighting the need for further investigation to overcome existing challenges. As research progresses, these compounds may pave the way for innovative treatments for a range of diseases, ultimately benefiting patients worldwide.